Cas no 2679817-73-1 ((2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid
• CAS No: 2679817-73-1
• MF: C₁₀H₁₂F₃NO₅
• MW: 283.201193809509
• CID: 5631506
• PubChem ID: 165920403
• Update Time: 2025-06-09

(2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679817-73-1
• (2R,4R)-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid
• EN300-28286507
• (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H12F3NO5/c1-2-3-18-9(17)14-5-6(19-10(11,12)13)4-7(14)8(15)16/h2,6-7H,1,3-5H2,(H,15,16)/t6-,7-/m1/s1
• InChI Key： BPPFPIAUHHGALX-RNFRBKRXSA-N
• SMILES： FC(O[C@H]1CN(C(=O)OCC=C)[C@@H](C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 283.06675697g/mol
• Monoisotopic Mass: 283.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1Ų

Additional information on (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid

Introduction to (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid (CAS No. 2679817-73-1)

CAS No. 2679817-73-1 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid, is a complex molecule featuring a pyrrolidine core with functional groups that make it a promising candidate for further investigation in medicinal chemistry. The unique stereochemistry and electronic properties of this compound, particularly the presence of a trifluoromethoxy group and an ester moiety, contribute to its potential utility in the development of novel therapeutic agents.

The pyrrolidine ring is a common structural motif in biologically active molecules, often found in natural products and synthetic drugs due to its ability to mimic certain biological scaffolds. The stereochemistry at the 2R and 4R positions of the pyrrolidine ring in this compound is particularly noteworthy, as it can influence the molecule's interactions with biological targets. The prop-2-en-1-yloxy carbonyl group (also known as a propenyl ether carbonyl) adds another layer of complexity, potentially affecting the compound's solubility, metabolic stability, and overall pharmacokinetic properties.

The trifluoromethoxy group is a well-known pharmacophore that enhances the lipophilicity and metabolic stability of drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of adjacent functional groups, influencing reactivity and binding affinity. In recent years, there has been growing interest in incorporating fluorine-containing moieties into drug molecules due to their ability to improve pharmacological profiles. This compound exemplifies the strategic use of fluorine to optimize drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid structure has been subjected to virtual screening against various biological targets, including enzymes and receptors implicated in human diseases. Preliminary results suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable scaffold for further derivatization.

In the realm of drug discovery, the development of chiral compounds is crucial due to the often enantioselective nature of biological recognition processes. The stereochemistry of (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid ensures that only one enantiomer is being explored, which can significantly impact its efficacy and safety profile. The synthesis of this compound requires precise control over reaction conditions to achieve high enantiomeric purity, which is essential for its potential application in clinical settings.

The ester group in this molecule can be hydrolyzed under certain conditions to yield a carboxylic acid derivative. This transformation opens up possibilities for further functionalization, allowing chemists to explore new analogs with tailored properties. The trifluoromethoxy group's stability under hydrolysis conditions makes it an ideal choice for such modifications, ensuring that the core structure remains intact while new functionalities are introduced.

One of the most exciting aspects of this compound is its potential application in treating inflammatory diseases. Inflammatory pathways are complex networks involving multiple enzymes and cytokines, making them attractive targets for therapeutic intervention. The structural features of (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid suggest that it may interact with key inflammatory mediators, potentially leading to novel anti-inflammatory agents.

Another area where this compound shows promise is in the treatment of neurological disorders. Neurological diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. The pyrrolidine scaffold is known to interact with amino acid residues in proteins, making it a suitable candidate for modulating protein-protein interactions relevant to these diseases. The presence of both fluorine and ester functionalities may enhance its ability to cross the blood-brain barrier, improving its therapeutic potential.

The synthesis of (2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid involves multi-step organic transformations requiring expertise in stereoselective synthesis. Advanced techniques such as asymmetric hydrogenation and chiral auxiliary-assisted reactions have been employed to achieve the desired stereochemistry efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress made in synthetic methodology over recent years.

In conclusion,(2R,4R)-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid (CAS No. 2679817-73-1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of stereochemical precision, electronic modulation via fluorine substitution, and functional versatility makes this compound an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases.